Cas no 2172494-64-1 (tert-butyl 3-amino-5-cyclopropyl-2-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-5-cyclopropyl-2-methylpiperidine-1-carboxylate
• CAS No: 2172494-64-1
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6022099
• PubChem ID: 165601558
• Update Time: 2025-05-23

tert-butyl 3-amino-5-cyclopropyl-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-5-cyclopropyl-2-methylpiperidine-1-carboxylate
• 2172494-64-1
• EN300-1615831

• Inchi： 1S/C14H26N2O2/c1-9-12(15)7-11(10-5-6-10)8-16(9)13(17)18-14(2,3)4/h9-12H,5-8,15H2,1-4H3
• InChI Key： SHOKPFWOIQCVDP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C)C(CC(C1)C1CC1)N)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-amino-5-cyclopropyl-2-methylpiperidine-1-carboxylate

Introduction to Tert-butyl 3-amino-5-cyclopropyl-2-methylpiperidine-1-carboxylate (CAS No. 2172494-64-1)

Tert-butyl 3-amino-5-cyclopropyl-2-methylpiperidine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2172494-64-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its tert-butyl substituent, 3-amino group, 5-cyclopropyl moiety, and 2-methylpiperidine-1-carboxylate backbone, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl 3-amino-5-cyclopropyl-2-methylpiperidine-1-carboxylate have been the subject of extensive studies due to its potential role in drug development. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which is a critical factor in determining its bioavailability and membrane permeability. Additionally, the 3-amino group provides a site for further functionalization, allowing for the attachment of other pharmacophores or biomolecules. The 5-cyclopropyl substituent introduces steric hindrance, which can influence both the electronic properties and the binding affinity of the compound to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. Specifically, compounds with modifications in their piperidine ring have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and anti-inflammatory applications. The structural motif of Tert-butyl 3-amino-5-cyclopropyl-2-methylpiperidine-1-carboxylate aligns well with these trends, making it a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacological agents. The carboxylate functionality at the 1-position of the piperidine ring can be readily modified through various chemical reactions, such as esterification or amidation, to produce derivatives with tailored biological activities. This flexibility makes Tert-butyl 3-amino-5-cyclopropyl-2-methylpiperidine-1-carboxylate a versatile building block for drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how this compound interacts with biological targets. Studies using virtual screening and docking simulations have identified potential binding sites on proteins relevant to various diseases. For instance, preliminary data suggest that derivatives of this compound may exhibit inhibitory activity against enzymes involved in cancer metabolism or neurotransmitter signaling pathways. These findings underscore the importance of exploring structurally diverse piperidine derivatives as candidates for therapeutic intervention.

The synthesis of Tert-butyl 3-amino-5-cyclopropyl-2-methylpiperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the piperidine core, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening studies and preclinical evaluations.

In conclusion, Tert-butyl 3-amino-5-cyclopropyl-2-methylpiperidine-1-carboxylate (CAS No. 2172494-64-1) represents a promising candidate for further pharmacological investigation. Its unique structural features and potential as a drug scaffold position it as a valuable asset in modern medicinal chemistry research. As our understanding of its biological activities and synthetic pathways continues to evolve, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents.